Cas no 1241752-24-8 (3-Bromo-5-butylpyridine)
3-Bromo-5-butylpyridine structure
Product Name:3-Bromo-5-butylpyridine
CAS No:1241752-24-8
MF:C9H12BrN
MW:214.102281570435
CID:2142227
Update Time:2023-08-04
3-Bromo-5-butylpyridine Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-5-butylpyridine
- 3-Bromo-5-butylpyridine
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- Inchi: 1S/C9H12BrN/c1-2-3-4-8-5-9(10)7-11-6-8/h5-7H,2-4H2,1H3
- InChI Key: NYCQAGAXGRUKJK-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- XLogP3: 3.4
- Topological Polar Surface Area: 12.9
3-Bromo-5-butylpyridine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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